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Compound of Interest

Compound Name: Palacos R

Cat. No.: B8615493

This guide provides an in-depth analysis of the safety and handling information for the
Palacos® R monomer, a key component of the Palacos® R bone cement. The information is
compiled and presented for researchers, scientists, and drug development professionals,
adhering to stringent data presentation and visualization requirements.

Chemical Composition and Physical Properties

The liguid monomer component of Palacos® R is a highly flammable liquid and vapor.[1] It is
primarily composed of methyl methacrylate (MMA), with a small percentage of N,N-dimethyl-p-
toluidine.[2]

Table 1: Composition of Palacos® R Monomer Liquid

Component Concentration (%)
Methyl methacrylate ~98%][2]
N,N-dimethyl-p-toluidine ~2%[2]

Hydroquinone Present as a stabilizer[2]
Chlorophyll-copper-complex (E141) Present as a colorant[2]

Table 2: Physical and Chemical Properties of Palacos® R Monomer Liquid
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Property Value
Appearance Green Liquid[3]
Flammability Highly flammable liquid and vapor[1]
N No decomposition if used and stored according
Decomposition o
to specifications|[1]
Hazardous Reactions No dangerous reactions known[1][4]

Toxicological Information

The monomer liquid is classified as harmful and an irritant.[1] It can cause skin irritation and
may lead to sensitization through skin contact.[1]

Table 3: Acute Toxicity Data for Components of Palacos® R Monomer Liquid

Substance Test Route Species Value
Methyl
LD50 Oral Rat 7872 mg/kg[1]

methacrylate
LD50 Dermal Rabbit >5000 mg/kg[1]
LC50/4h Inhalation Rat 29.8 mg/I[1]
N,N-dimethyl-p-

o LD50 Oral Rat 500 mg/kg[1]
toluidine

Methyl methacrylate is classified by the International Agency for Research on Cancer (IARC) in
Group 3, meaning it is not classifiable as to its carcinogenicity to humans.[1] None of the
ingredients are listed in the National Toxicology Program (NTP).[1]

Hazard Identification and First Aid

The primary hazards associated with the Palacos® R monomer are its flammability and
potential for skin irritation and sensitization.[1] Inhalation may also cause respiratory irritation.

[4]
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First Aid Procedures
 Inhalation: Move the affected person to fresh air and seek medical attention.[4][5]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
polyethylene glycol 400 or soap and water.[4][5] If irritation persists, consult a doctor.[5]

o Eye Contact: Remove contact lenses, if present, and rinse immediately with plenty of water
for at least 15 minutes, keeping the eye wide open.[4] Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting.[4] Give large quantities of water to drink and get
immediate medical attention.[4]

Exposure Event
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First Aid Response Workflow for Monomer Exposure

Handling and Personal Protective Equipment (PPE)
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Proper handling and the use of appropriate personal protective equipment are crucial to
minimize exposure risk. The work area should be well-ventilated, and sources of ignition must
be avoided.[1]

Personal Protective Equipment (PPE)

e Gloves: Wear protective gloves.[1] Three-layered PVP gloves (polyethylene, ethylene vinyl
alcohol copolymer, and polyethylene) and Viton®/butyl gloves have demonstrated good
protection.[2][6] It is recommended to wear two pairs of gloves.[2][7]

o Eye/Face Protection: Wear eye and face protection.[4] Soft contact lenses should not be
worn as they are permeable to the monomer.[2][6]

» Respiratory Protection: Not necessary if the room is well-ventilated.[8] In case of dust
generation from the powder component, a mask with a particle filter is recommended.[3]

Recommendation:
Wear two pairs of gloves.

Required Personal Protective Equipment

Protective Gloves _ __ ————>| Double_Gloving

Mandatory (e.g., 3-layer PVP, Viton®/butyl)

Note:
. Do not wear soft contact lenses.
Handling Mandator Eye/Face Protection >
PALACOS R Monomer - -= TTTTTTmT s No_Contacts

Conditional

Respiratory Protection

(if ventilation is inadequate)

Click to download full resolution via product page

PPE Selection for Handling Palacos® R Monomer
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Experimental Protocols

The provided safety data sheets do not contain detailed experimental protocols for the
toxicological studies cited (e.g., LD50, LC50). These tests are typically conducted according to
standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD).

Storage and Disposal

Storage

o Keep receptacles tightly sealed.[1]

o Store in a well-ventilated place.

o Keep away from ignition sources.[1]

Disposal

e Do not flush with water or aqueous cleansing agents.[1]

» Mixed bone cement should be allowed to set before disposal with other clinical waste.[2][6]
o For separate disposal of the liquid monomer, contact your local disposal authority.[2][6]

This guide is intended for informational purposes for a professional audience and should not be
a substitute for a thorough review of the official Material Safety Data Sheet and consultation
with safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Material Safety Data Sheet for
Palacos® R Monomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8615493#material-safety-data-sheet-msds-for-
palacos-r-monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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